Cas no 2034349-61-4 (N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-(dimethylamino)benzamide)

• Product Name: N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-(dimethylamino)benzamide
• CAS No: 2034349-61-4
• MF: C₂₀H₂₄N₂O₂
• MW: 324.4168
• CID: 5350483
• Update Time: 2025-05-19

N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-(dimethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-(dimethylamino)benzamide
• N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-3-(dimethylamino)benzamide

• Inchi： 1S/C20H24N2O2/c1-14(11-15-7-8-19-16(12-15)9-10-24-19)21-20(23)17-5-4-6-18(13-17)22(2)3/h4-8,12-14H,9-11H2,1-3H3,(H,21,23)
• InChI Key： HDNQHEVQKNWUTJ-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C2=C1C([H])=C([H])C(=C2[H])C([H])([H])C([H])(C([H])([H])[H])N([H])C(C1C([H])=C([H])C([H])=C(C=1[H])N(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 426
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-(dimethylamino)benzamide

Professional Introduction to N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-(dimethylamino)benzamide (CAS No. 2034349-61-4)

N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-(dimethylamino)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2034349-61-4, represents a novel molecular entity with potential applications in the development of therapeutic agents. The structural features of this molecule, particularly its benzamide core and the fused dihydropyran ring system, make it a subject of interest for researchers exploring new chemical scaffolds for drug discovery.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often associated with analgesic, anti-inflammatory, and neuroprotective properties. In particular, derivatives of benzamide have been extensively studied for their ability to interact with various biological targets, including enzymes and receptors. The presence of the dimethylamino group in the structure suggests potential for enhancing solubility and bioavailability, which are critical factors in drug development. Additionally, the 2,3-dihydro-1-benzofuran moiety introduces a heterocyclic component that may contribute to the compound's pharmacological activity by influencing its binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-(dimethylamino)benzamide, including its aromatic system and functional groups, can be analyzed to understand how it might interact with biological targets. For instance, the benzamide group may engage in hydrogen bonding with polar residues in protein active sites, while the dimethylamino group could form ionic interactions or participate in hydrophobic interactions depending on the local environment.

In the context of current research, this compound has been explored for its potential role in modulating neurological pathways. Studies have indicated that benzamide derivatives can influence neurotransmitter release and receptor activity, making them candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The unique structural motif of N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-(dimethylamino)benzamide suggests that it may exhibit distinct pharmacological properties compared to other benzamide-based compounds. This has prompted further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the dihydropyran ring system followed by the introduction of the benzamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereochemistry.

Evaluation of N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-(dimethylamino)benzamide has involved both in vitro and in vivo studies to assess its biological activity. In vitro assays have focused on measuring interactions with specific enzymes and receptors relevant to neurological disorders. Preliminary results suggest that this compound exhibits moderate affinity for certain targets, indicating its potential as a lead molecule for further development. Additionally, pharmacokinetic studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties.

The impact of structural modifications on the pharmacological profile of this compound has been a key focus of recent research. By varying substituents on the benzamide or dihydropyran ring systems, researchers aim to fine-tune its activity and selectivity. Such modifications can be guided by principles from structure-based drug design (SBDD), where computational models predict how changes in structure will affect binding affinity and efficacy. This approach has been instrumental in optimizing lead compounds for clinical development.

The future prospects for N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-(dimethylamino)benzamide include further exploration of its therapeutic potential through preclinical studies. These studies will provide valuable insights into its safety profile and efficacy in animal models before moving into human clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate laboratory findings into viable therapeutic options for patients.

In conclusion, N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylyl]-3-(dimethylamino)benzamide (CAS No. 2034349-61-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing unmet medical needs across various therapeutic areas.